Cas no 173900-26-0 (2-(5-(3-Hydroxypropyl)isoxazol-3-yl)acetonitrile)

• Product Name: 2-(5-(3-Hydroxypropyl)isoxazol-3-yl)acetonitrile
• CAS No: 173900-26-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 111633
• Update Time: 2023-08-02

2-(5-(3-Hydroxypropyl)isoxazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleacetonitrile,5-(3-hydroxypropyl)-
• 3-Isoxazoleacetonitrile,5-(3-hydroxypropyl)-(9CI)
• 2-(5-(3-hydroxypropyl)isoxazol-3-yl)acetonitrile
• 2-(5-(3-Hydroxypropyl)isoxazol-3-yl)acetonitrile

• Inchi： 1S/C8H10N2O2/c9-4-3-7-6-8(12-10-7)2-1-5-11/h6,11H,1-3,5H2
• InChI Key： IMCHMNLSCRCHRW-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC#N)=N1)CCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Topological Polar Surface Area: 70